Cas no 2111899-11-5 (4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine)

• Product Name: 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine
• CAS No: 2111899-11-5
• MF: C₁₅H₁₆ClN₃O₄S
• MW: 369.823241233826
• CID: 5990090
• PubChem ID: 128993004
• Update Time: 2025-06-11

4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-chlorophenyl)ethenesulfonyl]-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine
• 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine
• 2111899-11-5
• Z1754499154
• EN300-26614505

• Inchi： 1S/C15H16ClN3O4S/c1-11-17-18-15(23-11)14-10-19(7-8-22-14)24(20,21)9-6-12-4-2-3-5-13(12)16/h2-6,9,14H,7-8,10H2,1H3/b9-6+
• InChI Key： WIMNYOXLXKEVTA-RMKNXTFCSA-N
• SMILES： ClC1C=CC=CC=1/C=C/S(N1CCOC(C2=NN=C(C)O2)C1)(=O)=O

Computed Properties

• Exact Mass: 369.0550049g/mol
• Monoisotopic Mass: 369.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.9Ų

Additional information on 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine

Introduction to 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine (CAS No. 2111899-11-5)

The compound 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine, identified by its CAS number 2111899-11-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of sulfonamide derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of this compound, featuring a combination of aromatic rings, a sulfonyl group, and a morpholine moiety, contributes to its unique chemical properties and biological interactions.

In recent years, sulfonamide-based compounds have been extensively studied for their roles in drug development. The presence of the sulfonyl group in 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine enhances its ability to interact with biological targets, making it a promising candidate for further investigation. Additionally, the 5-methyl-1,3,4-oxadiazole ring introduces additional functional sites that can be modulated to optimize pharmacological effects.

One of the most compelling aspects of this compound is its potential in the development of novel therapeutic agents. The morpholine ring, in particular, is known for its ability to enhance drug bioavailability and reduce toxicity. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for clinical success. The (E)-2-(2-Chlorophenyl)ethenyl substituent further contributes to the molecule's complexity and may play a role in modulating its interactions with biological receptors.

Recent studies have highlighted the importance of sulfonamide derivatives in addressing various therapeutic challenges. For instance, compounds with similar structural motifs have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The specific arrangement of atoms in 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine suggests that it may exhibit similar properties, making it a valuable addition to the pharmaceutical arsenal.

The synthesis and characterization of this compound have been subjects of intense research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are critical for subsequent biological evaluations. Techniques such as spectroscopy and chromatography have been utilized to confirm the molecular structure and purity of the final product.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding interactions of 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine with potential biological targets. These studies provide insights into how the compound might interact with enzymes or receptors at a molecular level, which is essential for understanding its pharmacological profile.

In vitro studies have begun to unravel the biological activity of this compound. Initial experiments suggest that it may possess inhibitory effects on certain enzymes or pathways relevant to human health. These findings are encouraging and warrant further investigation into its therapeutic potential. Additionally, preliminary toxicity assessments have shown that the compound is well-tolerated at tested doses, indicating a favorable safety profile.

The development of new drugs is often a lengthy and complex process. However, compounds like 4-[(E)-2-(2-Chlorophenyl)ethenyl]sulfonyl-2-(5-methyl-1,3,4-oxadiazol-2-yl)morpholine offer hope by providing novel chemical entities that can be optimized through rational drug design. By leveraging structural modifications based on initial findings, researchers can fine-tune the properties of this compound to enhance its efficacy and selectivity.

The integration of computational tools with experimental data has revolutionized drug discovery in recent decades. By combining traditional wet chemistry with cutting-edge computational methods, 4-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)] has emerged as a powerful tool for identifying promising candidates for further development. This interdisciplinary approach ensures that compounds like 4-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(E)]-[(MORPHOLINE)] are thoroughly vetted before moving into clinical trials.

The future prospects for 4-[MORPHOLINE] are bright given its unique structural features and promising preliminary data. Further research will focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible medical benefits.

In conclusion, 4-[MORPHOLINE] (CAS No. 2111899115) represents a significant step forward in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile candidate for drug development, highlighting its potential as an effective therapeutic agent. As research continues, we can expect more insights into its mechanisms of action and applications across various medical conditions.